Cas no 124003-24-3 (4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione)
4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione
- AKOS016317479
- HMS1414M20
- SR-01000499958
- SR-01000499958-1
- IFLab1_000988
- AKOS000534378
- 2-[2-(trifluoromethyl)phenyl]-3a,4,7,7a-tetrahydro-1H-4,7-epoxyisoindole-1,3(2H)-dione
- 2-(2-(trifluoromethyl)phenyl)-3a,4,7,7a-tetrahydro-1H-4,7-epoxyisoindole-1,3(2H)-dione
- F0270-0007
- 4-(2-TRIFLUOROMETHYL-PH)-10-OXA-4-AZA-TRICYCLO(5.2.1.0(2,6))DEC-8-ENE-3,5-DIONE
- AKOS002558270
- 124003-24-3
- SCHEMBL23823354
- 2-[2-(trifluoromethyl)phenyl]-3a,4,7,7a-tetrahydro-4,7-epoxyisoindole-1,3-dione
-
- Inchi: 1S/C15H10F3NO3/c16-15(17,18)7-3-1-2-4-8(7)19-13(20)11-9-5-6-10(22-9)12(11)14(19)21/h1-6,9-12H
- InChI Key: RXJNXCXDFOJRHB-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1N1C(C2C3C=CC(C2C1=O)O3)=O)(F)F
Computed Properties
- Exact Mass: 309.06127767g/mol
- Monoisotopic Mass: 309.06127767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.6Ų
4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0270-0007-1mg |
4-[2-(trifluoromethyl)phenyl]-10-oxa-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione |
124003-24-3 | 90%+ | 1mg |
$81.0 | 2023-05-17 |
4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione
Comprehensive Analysis of 4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione (CAS 124003-24-3)
The compound 4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione (CAS 124003-24-3) is a highly specialized heterocyclic molecule with a unique tricyclic structure. Its complex name reflects the intricate arrangement of its oxa-aza ring system and the presence of a trifluoromethylphenyl substituent. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced polymer development.
Recent studies have focused on the structure-activity relationship of this molecule, particularly how its tricyclic core influences biological interactions. The 10-oxa-4-azatricyclo framework provides exceptional stability while maintaining conformational flexibility, making it an attractive scaffold for medicinal chemistry. Researchers are particularly interested in how the trifluoromethyl group enhances the molecule's lipophilicity and metabolic stability, properties crucial for drug development.
In the context of current scientific trends, this compound aligns with several hot topics in chemistry: fluorinated pharmaceuticals, heterocyclic drug design, and bioactive small molecules. The pharmaceutical industry's growing interest in fluorine-containing compounds stems from their ability to improve drug potency and pharmacokinetic properties. As such, CAS 124003-24-3 represents an important case study in rational drug design.
The synthesis of 4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione typically involves multi-step organic transformations, with key steps including cycloaddition reactions and selective functionalization. Recent advancements in green chemistry have prompted researchers to develop more sustainable synthetic routes for such complex molecules, addressing environmental concerns while maintaining high yields and purity.
From a materials science perspective, the rigid yet functionalized structure of this compound offers potential applications in high-performance polymers and specialty coatings. The trifluoromethylphenyl moiety could impart desirable properties such as thermal stability and chemical resistance, making it valuable for advanced material development. These applications are particularly relevant to industries seeking next-generation materials with enhanced performance characteristics.
Analytical characterization of CAS 124003-24-3 typically employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given its complex stereochemistry. The growing availability of automated characterization tools has significantly streamlined the analysis of such sophisticated molecules.
In computational chemistry, this compound serves as an interesting subject for molecular modeling studies. Researchers utilize density functional theory (DFT) calculations to predict its electronic properties and potential interaction sites. Such in silico approaches are becoming increasingly important in drug discovery pipelines, allowing for more efficient screening of bioactive compounds.
The stability and storage requirements of 4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione are important considerations for researchers. Proper handling typically involves protection from moisture and light, with recommended storage under inert atmosphere at low temperatures. These precautions ensure the compound's integrity for extended periods, crucial for both research and potential commercial applications.
Looking forward, the scientific community anticipates continued exploration of this compound's potential. Areas of particular interest include its possible biological activities, material properties, and derivatization potential. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this intriguing molecule will undoubtedly expand, potentially leading to novel applications in various scientific and industrial fields.
124003-24-3 (4-2-(trifluoromethyl)phenyl-10-oxa-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)